Cas no 42466-67-1 (Ethyl (ethoxymethylene)cyanoacetate)

Ethyl (ethoxymethylene)cyanoacetate is a versatile intermediate in organic synthesis, widely used in the preparation of heterocyclic compounds, particularly pyrimidines and pyridines. Its reactive ethoxymethylene and cyanoacetate functional groups enable efficient condensation and cyclization reactions, making it valuable in pharmaceutical and agrochemical applications. The compound offers high reactivity and selectivity, facilitating the synthesis of complex molecular frameworks with precision. Its stability under standard conditions ensures ease of handling and storage. Ethyl (ethoxymethylene)cyanoacetate is particularly useful in Knoevenagel and Michael addition reactions, contributing to streamlined synthetic routes for active pharmaceutical ingredients (APIs) and specialty chemicals.

Ethyl (ethoxymethylene)cyanoacetate structure

42466-67-1 structure

Product Name:Ethyl (ethoxymethylene)cyanoacetate

CAS No:42466-67-1

MF:C₈H₁₁NO₃

MW:169.177842378616

MDL:MFCD00009136

CID:1026920

PubChem ID:1715183

Update Time:2025-06-07

Ethyl (ethoxymethylene)cyanoacetate Chemical and Physical Properties

Names and Identifiers

- (E)-Ethyl 2-cyano-3-ethoxyacrylate
- 2-Cyano-3-ethoxy-acrylic acid ethyl ester
- Ethyl (ethoxymethylene)cyanoacetate
- Ethyl 2-cyano-3-ethoxyacrylate
- Ethyl 3-ethoxy-2-cyanoacrylate
- Ethyl cyano(ethoxymethylene)acetate
- 2-Propenoic acid, 2-cyano-3-ethoxy-, ethyl ester
- ethyl (2E)-2-cyano-3-ethoxyprop-2-enoate
- 2-Cyano-3-ethoxy-2-propenoic acid ethyl ester
- ethyl 2-cyano-3-ethoxyprop-2-enoate
- 2-Cyano-3-ethoxyacrylic Acid Ethyl Ester
- Ethyl (2E)-2-cyano-3-ethoxy-2-propenoate
- Acrylic acid, 2-cyano-3-ethoxy-, et
- Ethyl ethoxymethylenecyanoacetate
- Acrylic acid, 2-cyano-3-ethoxy-, ethyl ester
- KTMGNAIGXY
- EINECS 202-299-5
- UNII-53706319OM
- Ethyl 2-cyano-3-ethoxyacrylate, purum, >=97.0% (GC)
- ethyl (e)-2-cyano-3-ethoxyacrylate
- A872883
- AKOS025149119
- 0F33W9H92I
- BP-12003
- EN300-17069
- BCP26701
- AKOS000120675
- 2-Propenoic acid, 2-cyano-3-ethoxy-, ethyl ester, (E)-
- MFCD00009136
- 2-(Ethoxymethylene)-2-cyanoacetic acid ethyl ester
- 34-45-7
- Acrylic acid, 2-cyano-3-ethoxy-, ethyl ester (6CI,7CI,8CI); 2-(Ethoxymethylene)-2-cyanoacetic acid ethyl ester; 2-Cyano-3-ethoxy-2-propenoic acid ethyl ester
- D70133
- A15025
- SR-01000944753-1
- NSC 27797
- ethyl (E)-2-cyano-3-ethoxy-2-propenoate
- Q27261074
- 42466-67-1
- EN300-309098
- F0001-2258
- 94-05-3
- LS-13436
- ethyl 2-cyano-3-ethoxy-2-propenoate
- GS-4101
- InChI=1/C8H11NO3/c1-3-11-6-7(5-9)8(10)12-4-2/h6H,3-4H2,1-2H3/b7-6
- (E)-ethyl2-cyano-3-ethoxyacrylate
- Ethyl 2-cyano-3-ethoxyacrylate, 98%
- SR-01000944753
- Ethyl(ethoxymethylene)cyanoacetate
- AI3-23778
- Ethyl 2-(Ethoxymethylene)-2-cyanoacetate
- UNII-0F33W9H92I
- W-100217
- ethyl (E)-2-cyano-3-ethoxyprop-2-enoate
- Ethyl 2-cyano-3-ethoxyacrylate, (2E)-
- CS-D1211
- EC 202-299-5
- 2-Propenoic acid, 2-cyano-3-ethoxy-, ethyl ester, (2E)-
- E0341
- DB-362282
- D70566
- Z56871461
- Ethyl .alpha.-(ethoxymethylene)-.alpha.-cyanoacetate
- Ethyl(ethoxymethylene)cyanoacetate,98%
- 53706319OM
- (2E)-ethyl 2-cyano-3-ethoxyacrylate
- MDL： MFCD00009136
- Inchi： 1S/C8H11NO3/c1-3-11-6-7(5-9)8(10)12-4-2/h6H,3-4H2,1-2H3/b7-6+
- InChI Key： KTMGNAIGXYODKQ-VOTSOKGWSA-N
- SMILES： O(C(/C(/C#N)=C/OCC)=O)CC

Computed Properties

Exact Mass: 169.07389321g/mol
Monoisotopic Mass: 169.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.3
XLogP3: 1

Experimental Properties

Color/Form: No data avaiable
Density: 1.1±0.1 g/cm3
Melting Point: No data available
Boiling Point: 305.1±0.0 °C at 760 mmHg
Flash Point: 123.8±8.4 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl (ethoxymethylene)cyanoacetate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Sealed in dry,2-8°C(BD211706)

Ethyl (ethoxymethylene)cyanoacetate Pricemore >>

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abcr	AB527883-1 g	(E)-Ethyl 2-cyano-3-ethoxyacrylate; .	42466-67-1		1g	€59.00	2021-09-16
abcr	AB527883-5 g	(E)-Ethyl 2-cyano-3-ethoxyacrylate; .	42466-67-1		5g	€73.20	2021-09-16
abcr	AB527883-10 g	(E)-Ethyl 2-cyano-3-ethoxyacrylate; .	42466-67-1		10g	€88.70	2021-09-16